2-({3-[(Isopropylamino)carbonyl]anilino}carbonyl)-cyclohexanecarboxylic acid

• IUPAC Name: 2-[[3-(propan-2-ylcarbamoyl)phenyl]carbamoyl]cyclohexane-1-carboxylic acid
• InChI: InChI=1S/C18H24N2O4/c1-11(2)19-16(21)12-6-5-7-13(10-12)20-17(22)14-8-3-4-9-15(14)18(23)24/h5-7,10-11,14-15H,3-4,8-9H2,1-2H3,(H,19,21)(H,20,22)(H,23,24)
• InChI Key: PHJYSWLLPKZPMZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)C1=CC(=CC=C1)NC(=O)C2CCCCC2C(=O)O
• Molecular Formula: C18H24N2O4
• Molecular Weight: 332.4 g/mol

Description

This compound, also known by its CAS Number: 940495-04-5, is a chemical with the molecular formula C18H24N2O4. It has a molecular weight of 332.4.

Molecular Structure Analysis

The InChI code for this compound is 1S/C18H24N2O4/c1-11(2)19-16(21)12-6-5-7-13(10-12)20-17(22)14-8-3-4-9-15(14)18(23)24/h5-7,10-11,14-15H,3-4,8-9H2,1-2H3,(H,19,21)(H,20,22)(H,23,24). This code provides a specific textual representation of the molecule’s structure.

Scientific Research Applications

Reactivity and Synthesis Applications

One study highlights the novel decarboxylative condensation of β-keto acids with 2-cyclohexen-1-one, demonstrating the compound's role in facilitating carbon dioxide evolution and forming complex structures at room temperature (Yasuda, 1975). Another research avenue involves palladium-catalyzed three-component cyclization processes, where compounds similar in structure to the one are used to synthesize 2-anilinohydroisoindoline-1,3-diones under specific conditions, showcasing the compound's utility in organic synthesis (Il Yoon & C. Cho, 2015).

Structural and Stereochemical Insights

Investigations into stereochemistry and crystal structure have also been significant. For example, a study on cis-2-hydroxy-2-phenyl-cyclohexanecarboxylic acid provides insights into the spatial arrangement of functional groups, contributing to the understanding of molecular configuration and its impact on chemical reactivity (L. Turbanti et al., 1978). Additionally, the crystal structure determination of a novel cyclohexanecarboxylic acid derivative has elucidated the existence of diastereoisomers, furthering knowledge on the structural diversity of such compounds (Kazuyuki Takahashi et al., 2003).

Surface Interaction and Adsorption Studies

The effect of chemical surface heterogeneity on adsorption mechanisms has been explored, highlighting the influence of oxygen-containing groups (carboxylic and carbonyl) on the adsorption of dissolved aromatics. This study underlines the compound's relevance in understanding and improving adsorption processes, which is crucial for environmental remediation and separation technologies (M. Franz et al., 2000).

Safety and Hazards

The compound is labeled as an irritant. For more detailed safety information, one should refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer.

Mechanism of Action

Target of Action

It is known that the compound has the ability to inhibit the proliferation of cancer cells , suggesting that it may target proteins or pathways involved in cell growth and division.

Mode of Action

Given its inhibitory effect on cancer cell proliferation , it can be inferred that the compound might interact with its targets in a way that disrupts the normal cell cycle, thereby preventing the cells from dividing and proliferating.

Biochemical Pathways

Considering its anti-proliferative effects on cancer cells , it is likely that the compound affects pathways related to cell cycle regulation and possibly apoptosis.

Result of Action

The primary result of the action of 2-({3-[(Isopropylamino)carbonyl]anilino}carbonyl)-cyclohexanecarboxylic acid is the inhibition of cancer cell proliferation . This suggests that the compound may have potential therapeutic applications in the treatment of cancer.

Action Environment

The influence of environmental factors on the action, efficacy, and stability of 2-({3-[(Isopropylamino)carbonyl]anilino}carbonyl)-cyclohexanecarboxylic acid is not clearly stated in the available resources. Factors such as pH, temperature, and the presence of other molecules could potentially affect the activity and stability of the compound.

This compound’s ability to inhibit cancer cell proliferation suggests potential for therapeutic applications in oncology .